5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole

• IUPAC Name: 5-amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C8H6FN3O3S2/c9-17(13,14)15-6-3-1-2-5(4-6)7-11-8(10)16-12-7/h1-4H,(H2,10,11,12)
• InChI Key: ZSIUXCUVFXUXBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OS(=O)(=O)F)C2=NSC(=N2)N
• Molecular Formula: C8H6FN3O3S2
• Molecular Weight: 275.3 g/mol

Description

5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and environmental science.

Mechanism Of Action

The mechanism of action of 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. The compound has also been shown to inhibit the activity of certain enzymes involved in bacterial and fungal cell wall biosynthesis.

Biochemical And Physiological Effects

Studies have shown that 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole can induce DNA damage and disrupt the cell cycle in cancer cells. The compound has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages And Limitations For Lab Experiments

One advantage of using 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole in lab experiments is its high potency against cancer cells and bacteria. However, the compound is also highly reactive and may require special handling and storage conditions to maintain its stability.

Future Directions

There are several potential future directions for research on 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole. One area of interest is the development of new analogs with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of the compound's potential applications in materials science, such as in the development of new sensors or catalysts. Additionally, further studies are needed to fully elucidate the mechanism of action and potential therapeutic applications of this compound.
In conclusion, 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully realize the potential of this compound in various fields.

Synthesis Methods

The synthesis of 5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole involves the reaction of 3-fluorobenzenesulfonyl chloride with thiosemicarbazide in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with hydrazine hydrate to yield the final product. The process involves multiple steps and requires careful control of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

5-Amino-3-(3-fluorosulfonyloxyphenyl)-1,2,4-thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been investigated for its potential as an antibacterial and antifungal agent.